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Compound of Interest

Compound Name: Trimethylolpropane trioleate

Cat. No.: B1311115 Get Quote

A comprehensive analysis of four-ball wear test data reveals that trimethylolpropane trioleate
(TMPTO), a synthetic ester lubricant, demonstrates impressive anti-wear properties,

particularly when enhanced with additives. This guide provides a detailed comparison of

TMPTO's performance against other common lubricants, supported by experimental data and

standardized test protocols.

For researchers and professionals in lubricant development, selecting the optimal base oil is

critical for ensuring machinery longevity and efficiency. The four-ball wear test is a standard

method for evaluating the anti-wear and extreme pressure properties of lubricants. In this test,

a rotating steel ball is pressed against three stationary steel balls under a defined load,

temperature, and speed. The resulting wear scar on the stationary balls is a key indicator of the

lubricant's protective capabilities.

Comparative Performance Analysis
The following table summarizes the four-ball wear test results for trimethylolpropane trioleate
and its alternatives under the ASTM D4172 standard test conditions.
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Note: Direct comparison of wear scar diameter for neat PAO and Mineral Oil under the

specified ASTM D4172 conditions was not available in the searched literature.

The data indicates that neat TMPTO exhibits a low wear scar diameter and a remarkably low

coefficient of friction. Its performance is further enhanced with the addition of nanoparticles like

hexagonal boron nitride (h-BN), leading to significant reductions in both wear and friction.[1]

Furthermore, when used as an additive in polyalphaolefin (PAO), a common synthetic base oil,

TMPTO contributes to a substantial decrease in wear.[2] This synergistic effect highlights the

potential of TMPTO in formulating high-performance lubricants. Another study showcased a

significant reduction in the wear rate of PAO4 when blended with methyl silicone resin.[3]

Experimental Protocols
The four-ball wear tests cited in this guide adhere to the ASTM D4172 standard, a widely

recognized procedure for evaluating the wear preventive characteristics of lubricating fluids.[5]

[6][7]

ASTM D4172 Test Procedure:
Apparatus: A four-ball wear tester is used, consisting of a rotating chuck to hold one steel

ball and a pot to hold three stationary steel balls.

Test Specimens: Four 12.7 mm diameter steel balls are used for each test.

Procedure: a. The three stationary balls are clamped into the test cup, and the lubricant to be

tested is added to a level that covers the balls. b. The fourth ball is secured in the rotating

chuck. c. A specified load (in this case, 392 N) is applied to the rotating ball, pressing it

against the stationary balls. d. The test is conducted at a constant speed (1200 rpm) and

temperature (75°C) for a duration of 60 minutes. e. After the test, the wear scars on the three

stationary balls are measured using a microscope. The average wear scar diameter is

reported.

Logical Relationships in Lubricant Performance
The selection of a lubricant base oil involves a trade-off between various properties, including

lubricity, thermal stability, and cost. The following diagram illustrates the decision-making
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pathway for selecting a lubricant based on performance requirements.

Define Performance Requirements

High Wear Resistance Needed?

Cost a Major Factor?

Yes

Consider Polyalphaolefin (PAO)

No

Consider Mineral Oil

Yes

Consider Synthetic Ester (TMPTO)

No

Consider Additive Enhancement

Final Lubricant Selection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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